2-(3-Iodophenyl)acetamide
Overview
Description
2-(3-Iodophenyl)acetamide is a useful research compound. Its molecular formula is C8H8INO and its molecular weight is 261.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties for Photonic Devices : Castro et al. (2017) investigated the nonlinear optical properties of organic crystals, including 2-(4-chlorophenyl)-N-(2-iodophenyl)acetamide. They found these crystals to be good candidates for photonic devices like optical switches, modulators, and pyrazoline derivatives due to their significant (hyper)polarizabilities (Castro et al., 2017).
Intermediate for Antimalarial Drugs : Magadum and Yadav (2018) focused on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. Their study optimized the process and explored its mechanism and kinetics (Magadum & Yadav, 2018).
Anticancer, Anti-Inflammatory, and Analgesic Potential : Rani et al. (2014) developed 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, exploring their potential as anticancer, anti-inflammatory, and analgesic agents. They found that certain derivatives, particularly those with halogens on the aromatic ring, showed promising activities (Rani et al., 2014).
Synthesis and Characterization of Related Compounds : Studies by Kobayashi et al. (2007) and Sharma et al. (2018) involved the synthesis and molecular docking analysis of similar acetamide derivatives, emphasizing their structural aspects and potential applications in fields like cancer research (Kobayashi et al., 2007); (Sharma et al., 2018).
Environmental Applications : Research by Tao et al. (2015) explored the use of graphene/titanium dioxide nanotubes for the removal of Acetaminophen, a common drug, highlighting environmental applications in wastewater treatment (Tao et al., 2015).
Radiosynthesis and Imaging : Studies by Latli et al. (1995) and Thominiaux et al. (2007) focused on the radiosynthesis of certain acetamide derivatives for use in imaging and tracking the metabolism of substances like herbicides and peripheral benzodiazepine receptors (Latli et al., 1995); (Thominiaux et al., 2007).
Properties
IUPAC Name |
2-(3-iodophenyl)acetamide | |
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InChI |
InChI=1S/C8H8INO/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11) | |
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InChI Key |
RYTRKARNTJYVJA-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC(=C1)I)CC(=O)N | |
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Molecular Formula |
C8H8INO | |
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Molecular Weight |
261.06 g/mol | |
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